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Compound of Interest

Compound Name: Lufotrelvir

Cat. No.: B8198245 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of investigational compounds like Lufotrelvir is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Chemical and Physical Properties
Lufotrelvir is an investigational antiviral agent.[1] It is a phosphate prodrug of PF-00835231, a

potent inhibitor of the 3CL protease (Mpro) of SARS-CoV-2.[2][3] As a potent pharmaceutical

compound, it requires careful handling to minimize exposure.[4][5][6][7]

Property Data

Synonyms PF-07304814

Molecular Formula C24H33N4O9P

Molecular Weight 552.51 g/mol

Active Moiety PF-00835231

Solubility
Soluble in DMSO (100 mg/mL) and water (50

mg/mL with sonication).[3]

Storage

Store powder at -20°C for up to 3 years. Store

solvent-based stock solutions at -80°C for up to

1 year.[8]
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Personal Protective Equipment (PPE) Protocol
Due to its nature as a potent active pharmaceutical ingredient (API), a comprehensive PPE

protocol is mandatory to prevent accidental exposure through inhalation, ingestion, or skin

contact.

1. Engineering Controls:

All work with solid Lufotrelvir or concentrated solutions should be conducted in a certified

chemical fume hood, a ventilated laminar flow enclosure, or a glove box to minimize

inhalation exposure.[5]

The handling area should have restricted access and be maintained under negative pressure

relative to adjacent spaces.[6]

2. Personal Protective Equipment:

Gloves: Wear two pairs of nitrile gloves, with the outer pair covering the cuff of the lab coat.

Change gloves immediately if contaminated.

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.

Lab Coat: A dedicated lab coat with long sleeves and tight cuffs should be worn.

Respiratory Protection: For operations with a high potential for aerosol generation (e.g.,

weighing, preparing concentrated stock solutions), a properly fitted N95 respirator or higher

is recommended.

Donning and Doffing Procedure:

A strict donning and doffing sequence is critical to prevent cross-contamination.
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Donning PPE

Doffing PPE
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PPE Donning and Doffing Workflow

Operational Plan for Handling Lufotrelvir
1. Weighing and Reconstitution:

Perform all weighing operations of powdered Lufotrelvir within a ventilated balance

enclosure or a fume hood to contain any airborne particles.

When preparing stock solutions, add the solvent slowly to the solid to minimize dust

generation. Sonication may be required for complete dissolution in aqueous solutions.[8]

2. Spill Management:

In case of a spill, immediately alert others in the area.

For small spills of solutions, absorb the liquid with an inert material (e.g., absorbent pads)

and decontaminate the area with a suitable cleaning agent.

For spills of solid material, carefully cover the spill with damp absorbent paper to avoid

raising dust, then gently sweep the material into a sealable container for disposal.

All materials used for spill cleanup should be disposed of as hazardous waste.
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Proper disposal of Lufotrelvir and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.[9]

1. Waste Segregation:

Solid Waste: Unused Lufotrelvir powder, contaminated PPE (gloves, lab coats), and spill

cleanup materials should be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste: Aqueous and organic solutions containing Lufotrelvir should be collected in

separate, compatible, and clearly labeled hazardous waste containers. Do not mix with other

waste streams.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

2. Decontamination:

All non-disposable equipment (e.g., glassware, spatulas) that has come into contact with

Lufotrelvir should be decontaminated. This can be achieved by rinsing with a solvent in

which Lufotrelvir is soluble, followed by a thorough wash with an appropriate laboratory

detergent. The initial solvent rinse should be collected as hazardous waste.

3. Final Disposal:

All hazardous waste containing Lufotrelvir must be disposed of through the institution's

environmental health and safety (EHS) office.[10] Follow all local, state, and federal

regulations for the disposal of pharmaceutical waste.[9][11] Do not dispose of Lufotrelvir
down the drain or in the regular trash.
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Lufotrelvir Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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